Tifenazoxide

• CAS No.: 279215-43-9
• Product Name: Tifenazoxide
• Molecular Formula: C9H10ClN3O2S2
• Molecular Weight: 291.8 g/mol
• IUPAC Name: 6-chloro-N-(1-methylcyclopropyl)-1,1-dioxo-4H-thieno[3,2-e][1,2,4]thiadiazin-3-amine
• Standard InChI: InChI=1S/C9H10ClN3O2S2/c1-9(2-3-9)12-8-11-5-4-6(10)16-7(5)17(14,15)13-8/h4H,2-3H2,1H3,(H2,11,12,13)
• Standard InChIKey: KYSFUHHFTIGRJN-UHFFFAOYSA-N
• Isomeric SMILES: CC1(CC1)NC2=NS(=O)(=O)C3=C(N2)C=C(S3)Cl
• SMILES: CC1(CC1)NC2=NS(=O)(=O)C3=C(N2)C=C(S3)Cl
• Canonical SMILES: CC1(CC1)NC2=NS(=O)(=O)C3=C(N2)C=C(S3)Cl
• Appearance: Solid powder
• Description: Tifenazoxide, also known as NN-414, is a K(ATP) channel opener (KCO). Tifenazoxide attenuates glucose sensing in hypothalamic GT1-7 neurons.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Tifenazoxide; NN 414; NN-414; NN414
• Reference: 1: Ma Z, Wirström T, Borg LA, Larsson-Nyrén G, Hals I, Bondo-Hansen J, Grill V, Björklund A. Diabetes reduces β-cell mitochondria and induces distinct morphological abnormalities, which are reproducible by high glucose in vitro with attendant dysfunction. Islets. 2012 May-Jun;4(3):233-42. doi: 10.4161/isl.20516. PubMed PMID: 22854606; PubMed Central PMCID: PMC3442821.; 2: Haythorne E, Hamilton DL, Findlay JA, Beall C, McCrimmon RJ, Ashford ML. Chronic exposure to K(ATP) channel openers results in attenuated glucose sensing in hypothalamic GT1-7 neurons. Neuropharmacology. 2016 Dec;111:212-222. doi: 10.1016/j.neuropharm.2016.09.008. Epub 2016 Sep 9. PubMed PMID: 27618741.
• PubChem Compound: 219048
• Last Modified: Nov 14 2021